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Compound of Interest

Compound Name: Necrostatin-7

Cat. No.: B1678004

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the initial characterization and
study of Necrostatin-7 (Nec-7), a novel inhibitor of necroptosis. It focuses on its distinct
mechanism, quantitative activity, and the experimental protocols used in its early evaluation.

Introduction

Necroptosis is a form of regulated, caspase-independent cell death that morphologically
resembles necrosis and is characterized by its pro-inflammatory nature.[1] The discovery of
small molecule inhibitors has been pivotal in dissecting its underlying signaling pathways,
which primarily involve the Receptor-Interacting Protein Kinase 1 (RIPK1), RIPK3, and Mixed
Lineage Kinase Domain-Like (MLKL) protein axis. Necrostatin-7 (Nec-7) was identified in early
screening efforts as a potent inhibitor of necroptosis, structurally and mechanistically distinct
from other well-characterized necrostatins like Necrostatin-1.[2][3] This guide summarizes the
foundational data and methodologies from its initial studies.

Chemical and Physical Properties

Necrostatin-7 is a synthetic small molecule with a complex heterocyclic structure. Its
fundamental properties are summarized below.
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Property Value Citation(s)

5-((3-(4-fluorophenyl)-1H-
razol-4-yl)methylene)-2-
IUPAC Name 'py. y') ylene) [4]
imino-3-(thiazol-2-

yhthiazolidin-4-one

Synonyms Nec-7 [4]
Molecular Formula C16H10FNs0S:2 [31[4]
Molecular Weight 371.41 g/mol [31[5]
Appearance Crystalline solid [4]
Solubility Soluble in DMSO and Ethanol [41[6]
Purity (Typical) >98% [3]

Mechanism of Action

A key finding from early studies is that Necrostatin-7's mechanism diverges significantly from
that of Necrostatin-1. While Nec-1 and several other necrostatins function by directly inhibiting
the kinase activity of RIPK1, Necrostatin-7 does not inhibit recombinant RIPK1 kinase.[4][5][6]
This evidence strongly suggests that Nec-7 acts on a different target within the necroptosis
pathway, potentially an "additional regulatory molecule" downstream of or parallel to RIPK1
activation.[4][6] This makes Nec-7 a valuable tool for exploring alternative nodes of necroptosis
regulation.

The following diagrams illustrate the general necroptosis pathway and the comparative
mechanisms of Necrostatin-1 and Necrostatin-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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